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Compound of Interest

Compound Name:
Methyl 3-(2-fluorophenyl)-3-

oxopropanoate

Cat. No.: B181616 Get Quote

CAS Number: 185302-86-7

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-(2-fluorophenyl)-3-oxopropanoate is a fluorinated β-keto ester of significant interest

in synthetic organic chemistry and drug discovery. Its structural features, particularly the

presence of a fluorine atom on the phenyl ring, impart unique chemical properties that are

valuable for the synthesis of novel heterocyclic compounds and pharmacologically active

molecules. This technical guide provides a detailed overview of its chemical properties, a

plausible synthetic route based on established methodologies, and its potential applications in

medicinal chemistry. While specific experimental data for this compound is not widely

published, this paper compiles relevant information and provides theoretical frameworks for its

synthesis and characterization.

Chemical Properties and Structure
Methyl 3-(2-fluorophenyl)-3-oxopropanoate is an organic compound with the molecular

formula C₁₀H₉FO₃ and a molecular weight of 196.18 g/mol .[1][2] Its structure features a methyl

ester, a ketone, and a 2-fluorophenyl group. The presence of the electron-withdrawing fluorine

atom on the aromatic ring influences the reactivity of the carbonyl groups and the acidity of the

α-protons.
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Table 1: Physicochemical Properties

Property Value

CAS Number 185302-86-7

Molecular Formula C₁₀H₉FO₃

Molecular Weight 196.18 g/mol [1][2]

Appearance White to off-white solid (predicted)

Solubility
Soluble in common organic solvents (e.g., DCM,

EtOAc, THF)

Purity
Typically >95% (as supplied by commercial

vendors)[3]

Synthesis
While a specific, detailed experimental protocol for the synthesis of Methyl 3-(2-
fluorophenyl)-3-oxopropanoate is not readily available in published literature, a highly

plausible and commonly employed method is the Claisen condensation. This reaction involves

the condensation of an ester with a ketone or another ester in the presence of a strong base.

For the synthesis of Methyl 3-(2-fluorophenyl)-3-oxopropanoate, the logical precursors

would be methyl 2-fluorobenzoate and methyl acetate, using a strong base such as sodium

methoxide.

Proposed Experimental Protocol: Claisen Condensation
Reaction Scheme:
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Reactants

Reagents

Product

Methyl 2-fluorobenzoate

Methyl 3-(2-fluorophenyl)-3-oxopropanoate

Methyl acetate

Sodium methoxide

Anhydrous THF

Methyl 3-(2-fluorophenyl)-3-oxopropanoate

Pyrazole derivative

Hydrazine derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Methyl 3-(2-fluorophenyl)-3-
oxopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181616#methyl-3-2-fluorophenyl-3-oxopropanoate-
cas-number-185302-86-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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